Cas no 107246-43-5 (D-Alloisoleucine,2-methyl-, methyl ester (9CI))

• Product Name: D-Alloisoleucine,2-methyl-, methyl ester (9CI)
• CAS No: 107246-43-5
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 127504
• Update Time: 2024-03-05

D-Alloisoleucine,2-methyl-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Alloisoleucine,2-methyl-, methyl ester (9CI)
• D-Alloisoleucine, 2-methyl-, methyl ester (9CI)

• Inchi： 1S/C8H17NO2/c1-5-6(2)8(3,9)7(10)11-4/h6H,5,9H2,1-4H3/t6-,8+/m0/s1
• InChI Key： AAIGDUCRROAUCG-POYBYMJQSA-N
• SMILES： C(OC)(=O)[C@@](C)([C@@H](C)CC)N

Computed Properties

• Exact Mass: 159.12601

Experimental Properties

• Density: 0.946±0.06 g/cm3(Predicted)
• Boiling Point: 185.7±13.0 °C(Predicted)
• PSA: 52.32
• pka: 7.71±0.25(Predicted)